Cas no 36369-32-1 (2-Azetidinecarboxylic acid, 3-fluoro-)

• Product Name: 2-Azetidinecarboxylic acid, 3-fluoro-
• CAS No: 36369-32-1
• MF: C₄H₆FNO₂
• MW: 119.094344615936
• CID: 1478834
• PubChem ID: 21427937
• Update Time: 2025-04-21

2-Azetidinecarboxylic acid, 3-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinecarboxylic acid, 3-fluoro-
• 3-Fluoroazetidine-2-carboxylic acid
• SCHEMBL11720769
• 36369-32-1

• Inchi： 1S/C4H6FNO2/c5-2-1-6-3(2)4(7)8/h2-3,6H,1H2,(H,7,8)
• InChI Key： JLUJKKAXZDOQQF-UHFFFAOYSA-N
• SMILES： FC1CNC1C(=O)O

Computed Properties

• Exact Mass: 119.03828
• Monoisotopic Mass: 119.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives